Cas no 67792-82-9 (2-(1H-Imidazol-2-yl)benzoic acid)

2-(1H-Imidazol-2-yl)benzoic acid is a heterocyclic compound featuring a benzoic acid moiety linked to an imidazole ring. This structure imparts unique chemical properties, making it valuable in pharmaceutical and organic synthesis applications. The compound serves as a versatile intermediate in the development of bioactive molecules, particularly in medicinal chemistry, where its imidazole core can act as a ligand or pharmacophore. Its dual functionality—carboxylic acid and imidazole groups—enables diverse reactivity, including metal coordination and participation in condensation reactions. The product is characterized by high purity and stability, ensuring reliable performance in research and industrial processes. Its synthesis and applications are well-documented, underscoring its utility in advanced chemical development.

2-(1H-Imidazol-2-yl)benzoic acid structure

67792-82-9 structure

Product Name:2-(1H-Imidazol-2-yl)benzoic acid

CAS No:67792-82-9

MF:C₁₀H₈N₂O₂

MW:188.182722091675

MDL:MFCD08668828

CID:502374

PubChem ID:16767379

Update Time:2025-06-07

2-(1H-Imidazol-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(1H-Imidazol-2-yl)benzoic acid
- Benzoicacid, 2-(1H-imidazol-2-yl)-
- C10H8N2O2
- 2-(1H-imidazol-2-yl)benzoic acid(SALTDATA: FREE)
- SCHEMBL297622
- Benzoicacid,2-(1H-imidazol-2-yl)-
- CS-0454844
- EN300-260879
- MFCD08668828
- FUEMPHNPKCZCQE-UHFFFAOYSA-N
- FT-0679012
- AKOS005171262
- 2-(2-Carboxyphenyl)imidazole
- CHEMBL556097
- 2-(1H-Imidazol-2-yl)benzoic acid, AldrichCPR
- 2-imidazolylbenzoic acid
- LS-01630
- 67792-82-9
- 2-(1H-imidazol-2-yl)benzoicacid
- DTXSID90587976
- Z1198180422
- A867190
- 2-(1h-imidazol-2-yl)-benzoic acid
- ALBB-004340
- DA-03702
- STK503121
- MDL： MFCD08668828
- Inchi： 1S/C10H8N2O2/c13-10(14)8-4-2-1-3-7(8)9-11-5-6-12-9/h1-6H,(H,11,12)(H,13,14)
- InChI Key： FUEMPHNPKCZCQE-UHFFFAOYSA-N
- SMILES： OC(C1C=CC=CC=1C1=NC=CN1)=O

Computed Properties

Exact Mass: 188.05900
Monoisotopic Mass: 188.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 66Å²

Experimental Properties

Density: 1.356
Melting Point: Not available
Boiling Point: 477.242°C at 760 mmHg
Flash Point: 242.428°C
Refractive Index: 1.645
PSA: 65.98000
LogP: 1.77490
Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(1H-Imidazol-2-yl)benzoic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(1H-Imidazol-2-yl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM115331-1g	2-(1H-imidazol-2-yl)benzoic acid	67792-82-9	95%	1g	$430	2021-08-06
Matrix Scientific	036349-500mg	2-(1H-Imidazol-2-yl)benzoic acid	67792-82-9		500mg	$315.00	2023-09-11
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	CBR01628-1G	2-(1H-Imidazol-2-yl)benzoic acid	67792-82-9		1g	¥5233.08	2023-11-13
abcr	AB215243-500 mg	2-(1H-Imidazol-2-yl)benzoic acid; 95%	67792-82-9		500MG	€373.00	2023-02-05
abcr	AB215243-1 g	2-(1H-Imidazol-2-yl)benzoic acid; 95%	67792-82-9		1g	€489.50	2023-02-05
Chemenu	CM115331-1g	2-(1H-imidazol-2-yl)benzoic acid	67792-82-9	95%	1g	$***	2023-05-29
TRC	I386033-100mg	2-(2-Carboxyphenyl)imidazole	67792-82-9		100mg	$190.00	2023-05-18
TRC	I386033-500mg	2-(2-Carboxyphenyl)imidazole	67792-82-9		500mg	$ 800.00	2023-09-07
TRC	I386033-1g	2-(2-Carboxyphenyl)imidazole	67792-82-9		1g	$ 1240.00	2022-06-04
Alichem	A069004839-5g	2-(1H-Imidazol-2-yl)benzoic acid	67792-82-9	95%	5g	$1072.00	2023-09-01